Cas no 781-73-7 (2-Acetylfluorene)

• Product Name: 2-Acetylfluorene
• CAS No: 781-73-7
• MF: C₁₅H₁₂O
• MW: 208.255184173584
• MDL: MFCD00001124
• CID: 39906
• PubChem ID: 69908
• Update Time: 2025-04-18

2-Acetylfluorene Chemical and Physical Properties

Names and Identifiers

• 1-(9H-Fluoren-2-yl)ethanone
• 2-Fluorenyl methyl ketone
• 2-Acetylfluorene
• 2-Acetofluorene
• 2-Acetyl fluolene
• 2-Acetyl-9H-fluorene
• 4-Acetylpyridine
• ketone,fluoren-2-ylmethyl
• 1-(9H-Fluoren-2-yl)-1-ethanone
• Ethanone, 1-(9H-fluoren-2-yl)-
• Ketone, fluoren-2-yl methyl
• Fluoren-2-yl methyl ketone
• Ethanone, 1-(9H-fluoren-2-yl)
• 1-(9H-fluoren-2-yl)ethan-1-one
• IBASEVZORZFIIH-UHFFFAOYSA-N
• 265603H216
• Maybridge1_002099
• DSSTox_CID_29316
• DSSTox_RID_83432
• DSSTox_G
• BRN 1871711
• EINECS 212-310-5
• CS-W015210
• NCGC00260492-01
• SY023077
• 781-73-7
• NSC 12351
• Z56915956
• 2-Acetylfluorene, 98%
• HMS547H09
• SR-01000389329
• 1-(9H-Fluoren-2-yl)ethanone #
• Ethanone, 1-(9H-fluoren-2-yl)- (9CI)
• UNII-265603H216
• 4-07-00-01677 (Beilstein Handbook Reference)
• NSC-12351
• NS00037973
• 3-[5-[3,5-DI(TRIFLUOROMETHYL)PHENYL]-2-FURYL]ACRYLICACID
• A1069
• FT-0610976
• AB01331167-02
• NCGC00338790-01
• CHEMBL3188728
• DTXSID6049357
• Q27254047
• InChI=1/C15H12O/c1-10(16)11-6-7-15-13(8-11)9-12-4-2-3-5-14(12)15/h2-8H,9H2,1H
• AS-59082
• SCHEMBL407340
• NSC12351
• Tox21_202946
• Q-101157
• MFCD00001124
• EU-0000126
• 1-(9H-fluoren-2-yl)-ethanone
• EN300-17311
• DTXCID3029316
• AKOS000120136
• CAS-781-73-7
• F14889
• SR-01000389329-1
• AC-4872
• BBL027324
• ALBB-025042
• STL259763
• 1-(9H-Fluoren-2-yl)ethanone; 2-Acetofluorene; 2-Acetyl-9H-fluorene; 2-Acetylfluorene; 2-Fluorenyl Methyl Ketone; NSC 12351
• DB-020346

• MDL： MFCD00001124
• Inchi： 1S/C15H12O/c1-10(16)11-6-7-15-13(8-11)9-12-4-2-3-5-14(12)15/h2-8H,9H2,1H3
• InChI Key： IBASEVZORZFIIH-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC2C3C=CC=CC=3CC=2C=1
• BRN： 1871711

Computed Properties

• Exact Mass: 208.08900
• Monoisotopic Mass: 208.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Powder
• Density: 1.0459 (rough estimate)
• Melting Point: 128.0 to 132.0 deg-C
• Boiling Point: 381.4 ℃ at 760 mmHg
• Flash Point: 217 ºC
• Refractive Index: 1.5361 (estimate)
• Water Partition Coefficient: 1 g/L (20 ºC)
• PSA: 17.07000
• LogP: 3.46040
• Solubility: Not determined

2-Acetylfluorene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：OB3800000
• Safety Term：S24/25
• Storage Condition：Store in a cool, dry place. Keep container closed when not in use.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone